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Compound Focus: Morachalcone A

CAS No.: 76472-88-3

Cat. No.: S633073

Get Quote

The table below summarizes the core physical, chemical, and storage data for Morachalcone A based on

manufacturer specifications and scientific literature [1] [2] [3].

Property Specification

CAS Number 76472-88-3 [1] [2] [3]

Molecular Formula C₂₀H₂₀O₅ [1] [2] [3]

Molecular Weight 340.4 g/mol [1] [3]

Purity >=98% [1]

Type of Compound Chalcone [1] [3]

Physical Description Yellow powder [1] [2]

Solubility Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate,

Acetone [1] [2] [3]

Recommended Long-Term
Storage

Desiccate at -20°C [3]
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Biological Activity & Pharmacological Profile

Morachalcone A exhibits multiple biological activities, as quantified by half-maximal inhibitory

concentration (IC₅₀) and effective concentration (EC₅₀) values [1] [2] [3].

Biological Activity Experimental Model Potency (IC₅₀ / EC₅₀)

Tyrosinase Inhibition In vitro enzyme assay IC₅₀: 0.013 µM (significantly more
potent than kojic acid control) [1]

Pancreatic Lipase Inhibition In vitro enzyme assay IC₅₀: 6.2 µM [1] [2] [3]

Anti-inflammatory (NO
Production Inhibition)

RAW264.7 mouse

macrophage cells

IC₅₀: 16.4 µM [1] [2] [3]

Neuroprotective Effect HT22 hippocampal cells EC₅₀: 35.5 ± 2.1 µM [1] [3]

Standard Operating Procedure (SOP): Storage &
Handling

1. Receiving and Initial Inspection

Upon receipt, carefully inspect the vial. As powder may adhere to the cap or neck during transit,

gently tap the vial to ensure the compound settles at the bottom [1] [3].

2. Long-Term Storage

Condition: Store the vial in a desiccated environment at -20°C [3].

Packaging: Ensure the original vial is tightly sealed to prevent moisture absorption and
contamination. Under these conditions, the powder is typically stable for up to 24 months [1].

3. Preparing Stock Solutions

Solvent: Use a suitable anhydrous solvent such as DMSO.
Procedure: Allow the vial to warm to room temperature (for at least 1 hour) before opening to

prevent condensation of atmospheric water inside the vial [1] [3].
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Stock Solution Storage: For best practice, prepare fresh solutions daily. If stock solutions must be

prepared in advance, store them as aliquots in tightly sealed vials at -20°C. These are generally
usable for up to two weeks [1].

Troubleshooting Guide (FAQs)

Q1: The powder is stuck to the neck or cap of the vial after shipping. What should I do?

Cause: This is a common occurrence during transportation.
Solution: Take the vial out of its packaging and shake it gently until the powder falls to the bottom.

For liquid products, a brief centrifugation (e.g., 200-500 x g) will gather the liquid at the bottom [1] [3].

Q2: How do I achieve a higher solubility if the compound isn't dissolving fully?

Solution: Warm the tube at 37°C and shake it in an ultrasonic bath for a short while [3].

Q3: What is the shelf life of a prepared stock solution?

Guideline: While it is recommended to prepare and use solutions on the same day, stock solutions
can be stored below -20°C for several weeks.

Best Practice: For more consistent results, aliquot the stock solution to avoid repeated freeze-thaw
cycles. Stored aliquots are typically stable for up to two weeks at -20°C [1].

Experimental Protocols & Analytical Methods

HPLC-UV Analytical Method for Quantification in Plasma

This validated method can be used for pharmacokinetic studies [4].

Objective: To quantify Morachalcone A in rabbit plasma.
Equipment: HPLC system with UV/Vis detector and RP-18 Column (250 x 4.6 mm, 5 µm).

Chromatographic Conditions:
Mobile Phase: Acetonitrile:Water (50:50, v/v) - Isocratic elution.

Flow Rate: 1.0 mL/min.
Detection Wavelength: 368 nm.

Internal Standard: 4-hydroxychalcone.
Protein Precipitant: Methanol.
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Method Performance:

Linearity: 155 - 3,097 ng/mL.
LLOQ (Lower Limit of Quantification): 154.84 ng/mL.

Precision: Intra- and inter-day precision ≤15%.
Recovery: 80-120% for Morachalcone A and the internal standard [4].

General Workflow for Sample Preparation & Analysis

The following diagram outlines the key steps for handling Morachalcone A from storage to analysis:
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Start: Retrieve Vial from -20°C Storage

Equilibrate to Room Temperature
(≥1 hour)

Inspect Vial & Gently Tap
(to collect powder at bottom)

Weigh Compound & Prepare Stock Solution
(Use anhydrous solvent, e.g., DMSO)

Aliquot Stock Solution
(if not used immediately)

Store Aliquots at -20°C
(Stable for up to 2 weeks)

Use in Biological Assays or Analysis

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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storage-conditions-desiccate-20c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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